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Compound of Interest

Compound Name: 1,2-Epoxy-7-octene
CAS No.: 19600-63-6
Cat. No.: B1584060
Get Quote
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Executive Summary

This technical guide outlines a rigorous computational framework for modeling 1,2-Epoxy-7-
octene (CAS 19600-63-6). As a bifunctional electrophile featuring a strained oxirane ring and a
terminal alkene separated by a flexible pentamethylene tether, this molecule presents unique
challenges in conformational sampling and chemoselectivity prediction.

While often utilized as a polymer crosslinker, its structural similarity to cytotoxic diepoxides and
metabolic intermediates necessitates precise modeling for drug development applications,
particularly in predicting DNA alkylation potential and metabolic stability. This guide synthesizes
Density Functional Theory (DFT) protocols, molecular dynamics (MD) sampling, and reactivity
descriptors into a cohesive workflow.

Structural Fundamentals & Conformational
Landscape

The primary challenge in modeling 1,2-Epoxy-7-octene is not the functional groups
themselves, but the entropic freedom of the C5 alkyl spacer (
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to

). A single static optimization is insufficient.

The Conformational Ensemble

The molecule exists as a Boltzmann-weighted ensemble of rotamers. The distance between
the epoxide oxygen and the terminal alkene

-system varies significantly, influencing intramolecular interactions (e.qg.,
hyperconjugation).
o Linear "Open" Conformers: Maximize separation (~8-9 A), dominating in non-polar solvents.

e Coiled "Closed" Conformers: Folded states where the alkene

-cloud interacts dispersively with the epoxide oxygen lone pairs.

Recommended Sampling Protocol

To capture the true ground state, you must move beyond simple minimization.
e Stochastic Search: Use the MMFF94x force field to generate ~1000 conformers.

o Constraint: Fix the epoxide chirality (typically a racemic mixture in bulk, but model (R) and
(S) separately for biological docking).

« Redundant Conformer Elimination: Filter by RMSD > 0.5 A to remove duplicates.

o DFT Refinement: Re-optimize the lowest 10% of energy structures using B3LYP-D3(BJ)/6-
31G(d). The D3 dispersion correction is critical for capturing the weak intramolecular alkene-
epoxide interactions in coiled states.

Computational Methodology (The "How-To")

This section defines the standard of practice for high-fidelity electronic structure calculations of
this molecule.

Level of Theory Selection
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Component

Recommendation

Causality & Rationale

Functional

B97X-D or M06-2X

B3LYP often underestimates
reaction barriers for epoxide

ring-opening.

B97X-D includes long-range
corrections essential for
accurate barrier heights and

non-covalent interactions.

Basis Set

def2-TZVP

The "Triple-Zeta Valence
Polarized" set minimizes basis
set superposition error (BSSE)
better than Pople sets (e.g., 6-
311++G**) for reaction

energetics.

Solvation

SMD (Solvation Model based

on Density)

Essential for drug development

contexts. Use Water (

) for biological relevance and

Dichloromethane (

) for synthetic modeling.

Frequency

Harmonic Analysis

Required to verify stationary
points (0 imaginary freqgs for
minima, 1 for Transition States)
and compute Zero-Point
Energy (ZPE).

Input Construction (Gaussian/ORCA Syntax)

Standard Protocol for Geometry Optimization:

Electronic Structure & Reactivity Descriptors

In drug design, distinguishing the reactivity of the epoxide (a hard electrophile, DNA alkylator)

from the alkene (a soft nucleophile, metabolic oxidation target) is vital.
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Frontier Molecular Orbitals (FMO)

e LUMO (Lowest Unoccupied Molecular Orbital): Concentrated on the C-O

antibonding orbitals of the epoxide ring. This predicts susceptibility to nucleophilic attack
(e.g., by Guanine N7).

e HOMO (Highest Occupied Molecular Orbital): Localized on the C=C

bond at the C7-C8 position. This predicts susceptibility to electrophilic oxidation (e.g., by
Cytochrome P450).

Fukui Functions ( and )
To quantify site-selectivity, calculate Condensed Fukui Indices.
e (Nucleophilic Attack Susceptibility):
High values at C1 and C2 indicate the epoxide is the primary alkylating center.
» (Electrophilic Attack Susceptibility):

High values at C7 and C8 confirm the alkene as the metabolic oxidation site.

Electrostatic Potential (ESP) Map

Visualizing the ESP reveals a negative potential halo around the epoxide oxygen (Lewis base
site) and a positive potential region on the epoxide carbons (Lewis acid site), driving the "Push-
Pull" ring-opening mechanism.

Visualization: Reactivity & Workflow

The following diagram illustrates the computational decision tree for characterizing 1,2-Epoxy-
7-octene, distinguishing between synthetic and biological modeling paths.
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Figure 1: Computational workflow for characterizing 1,2-Epoxy-7-octene, branching into
biological toxicity profiling and materials science applications.

Case Study: Modeling DNA Alkylation (Toxicity
Prediction)

A critical application for drug developers is predicting the genotoxicity of epoxide intermediates.
Objective: Calculate the activation barrier (

) for the ring-opening of 1,2-Epoxy-7-octene by a Guanine base (N7 position).

Protocol:

Model System: Use Methylguanine to reduce cost, or the full Guanine base.

Reactant Complex (RC): Place the N7 of Guanine 3.0 A from C1 (terminal) or C2 (internal) of
the epoxide.

Transition State (TS) Optimization: Use the QST3 (Quadratic Synchronous Transit) method.
o Reaction Coordinate: Stretching of C-O bond and formation of C-N bond.

Validation:

o Verify one imaginary frequency corresponding to the nucleophilic attack vector.

o Perform Intrinsic Reaction Coordinate (IRC) calculations to ensure the TS connects the
correct RC and Product.

Expected Outcome: Terminal epoxides typically show

kcal/mol for N7-guanine attack. If the computed barrier is < 20 kcal/mol, the molecule is flagged
as a High Potency Alkylating Agent.

Validated Data & Benchmarks

Use these experimental values to validate your computed ground state (GS) before proceeding
to reaction modeling.
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. Computational
Property Experimental Value Tolerance
Target (wB97X-D)

) ~0.84 - 0.86 g/mL (via
Density 0.85 g/mL

MD sim) 2%
. _ 167°C (est), 64°C @
Boiling Point 18mmHg calculation required N/A
1.44 A (Typical
C-O Bond Length _ 1.438 - 1.445 A 001 A
Epoxide) :
C=C Bond Length 1.33 A (Terminal 1.328 - 1.335 A
= on en . - 1.
J Alkene) 0.01A

1630 - 1650 cm
~1640 cm

IR Stretch (C=C) 15cm
(scaled)
~1250 cm 1240 - 1260 cm
IR Stretch (Epoxide) 15cm
(Ring breathe) (scaled)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.1,2-Epoxy-7-octene, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific
[fishersci.ca]

e 2.1,2-Epoxy-7-octene, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific
[fishersci.com]

¢ To cite this document: BenchChem. ["computational modeling of 1,2-Epoxy-7-octene
structure”]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584060/docs#computational-modeling-of-1-2-
epoxy-7-octene-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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